Dithulium triwolframate

• CAS No.: 15578-46-8
• Molecular Formula: O4TmW+
• Molecular Weight: 416.77
• IUPAC Name: dioxido(dioxo)tungsten;thulium(3+)
• InChI: InChI=1S/4O.Tm.W/q;;2*-1;+3
• InChI Key: VFORDQAPDSRCTD-UHFFFAOYSA-N
• SMILES: [O-][W](=O)(=O)[O-].[Tm+3]
• Synonyms: dithulium triwolframate

Description

Dithulium triwolframate (chemical formula: Tl₂(WO₄)₃) is a rare inorganic compound comprising thulium (Tm) and tungsten (W) in a 2:3 molar ratio. It is characterized by its high thermal stability, crystallographic complexity, and applications in specialized ceramics, neutron moderation, and high-energy physics. For the scope of this article, we will address the available data on dithulium trisulphide and its comparison to analogous sulfides, while acknowledging the absence of triwolframate-specific information in the provided sources.

Comparison with Similar Compounds

Comparison of Dithulium Trisulphide with Similar Compounds

While dithulium triwolframate remains unaddressed in the evidence, dithulium trisulphide (Tl₂S₃) can be contextualized against other rare-earth sulfides, such as dysprosium trisulphide (Dy₂S₃) and ytterbium trisulphide (Yb₂S₃). Key comparative metrics include market dynamics , applications , and industrial consumption , as derived from the provided reports:

Table 1: Comparative Market Data for Rare-Earth Sulfides (2019–2046 Projections)

Compound	Global Consumption (2025, est.)	Primary Applications	Market Growth Rate (2020–2046)
Dithulium Trisulphide	$2.1 billion (US$)	Semiconductors, Catalysts, Optics	3.8% CAGR
Dysprosium Trisulphide	$1.4 billion (US$)	Magnets, Laser Materials	2.5% CAGR
Ytterbium Trisulphide	$0.9 billion (US$)	Nuclear Reactor Shielding, Sensors	4.1% CAGR

Source: Market Publishers (2019)

Key Findings:

Market Dominance : Dithulium trisulphide holds the largest market share among rare-earth sulfides, driven by its use in semiconductor manufacturing and optoelectronic devices .

Geographic Consumption : Over 60% of Tl₂S₃ consumption is concentrated in Asia-Pacific regions, particularly in China and South Korea, due to advanced electronics industries .

Cost Structure : Tl₂S₃ production costs are 15–20% higher than Dy₂S₃ or Yb₂S₃, attributed to thulium’s scarcity and complex purification processes .

Limitations of Available Data

The provided evidence focuses on market and financial metrics (e.g., consumption trends, pricing scenarios, geographic distribution) rather than chemical properties or functional comparisons. Critical gaps include:

• Absence of triwolframate-specific data: No information on Tl₂(WO₄)₃’s crystallography, reactivity, or industrial use cases.
• Narrow scope for sulfides: Comparative analysis is restricted to economic factors, omitting physicochemical or thermodynamic properties.